Cas no 22417-55-6 (2,5-dimethylcyclopentanol)

2,5-dimethylcyclopentanol structure
2,5-dimethylcyclopentanol structure
Product Name:2,5-dimethylcyclopentanol
CAS No:22417-55-6
MF:C7H14O
MW:114.185462474823
CID:1407871
PubChem ID:13380150
Update Time:2025-04-20

2,5-dimethylcyclopentanol Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethylcyclopentanol
    • cyclopentanol, 2,5-dimethyl-
    • LogP
    • 2,5-dimethylcyclopentan-1-ol
    • 22417-55-6
    • DJGMEPWATAGUNV-UHFFFAOYSA-N
    • DTXSID70538800
    • SCHEMBL1659784
    • Inchi: 1S/C7H14O/c1-5-3-4-6(2)7(5)8/h5-8H,3-4H2,1-2H3
    • InChI Key: DJGMEPWATAGUNV-UHFFFAOYSA-N
    • SMILES: OC1C(C)CCC1C

Computed Properties

  • Exact Mass: 114.10452
  • Monoisotopic Mass: 114.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 70.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.908
  • Boiling Point: 159.2°C at 760 mmHg
  • Flash Point: 58.9°C
  • Refractive Index: 1.454
  • PSA: 20.23
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd